N-(3-(1H-pyrrolo[2,3-b]pyridin-1-yl)propyl)-4-(trifluoromethoxy)benzamide

• IUPAC Name: N-(3-pyrrolo[2,3-b]pyridin-1-ylpropyl)-4-(trifluoromethoxy)benzamide
• InChI: InChI=1S/C18H16F3N3O2/c19-18(20,21)26-15-6-4-14(5-7-15)17(25)23-10-2-11-24-12-8-13-3-1-9-22-16(13)24/h1,3-9,12H,2,10-11H2,(H,23,25)
• InChI Key: NSRWQJAADHCROH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)N(C=C2)CCCNC(=O)C3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C18H16F3N3O2
• Molecular Weight: 363.3 g/mol

Description

“N-(3-(1H-pyrrolo[2,3-b]pyridin-1-yl)propyl)-4-(trifluoromethoxy)benzamide” is a compound that has been studied for its potential in cancer treatment. It is a derivative of 1H-Pyrrolo[2,3-b]pyridine, which is known to have potent activities against FGFR1, 2, and 3.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a melting point of 209–211 ℃ and a molecular weight calculated for [C 22 H 21 N 7 O 2 +\u2009H + ]: 416.1757.

Scientific Research Applications

Pharmaceuticals and Drug Development

• Pyrroles are essential heterocycles in pharmaceuticals and agrochemicals. The synthesis of unsymmetrically tetrasubstituted NH-pyrroles, such as our compound of interest, presents a challenge. .

Inflammatory Diseases and Neutrophil Activation

• The compound’s unique scaffold makes it an attractive target for developing selective inhibitors. .

Immunomodulation and JAK3 Inhibition

• 1H-pyrrolo[2,3-b]pyridine derivatives have been designed as novel immunomodulators targeting JAK3. .

Cell-Cycle and Transcriptional Kinase Inhibition

• Meriolins, which are 3-pyrimidyl pyrrolo[2,3-b]pyridine derivatives, inhibit both cell-cycle and transcriptional cyclin-dependent kinases (CDKs). .

Mechanism of Action

The compound is believed to target CDK8, indirectly inhibiting β-catenin activity. This leads to the downregulation of the WNT/β-catenin signal and induces cell cycle arrest in G2/M and S phases.